1-Imidazol-1-yldocosan-1-one

• Molecular Formula: C25H46N2O
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 1-imidazol-1-yldocosan-1-one
• InChI: InChI=1S/C25H46N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(28)27-23-22-26-24-27/h22-24H,2-21H2,1H3
• InChI Key: NAZHHBNDIVCGOI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)N1C=CN=C1

Description

Significance of Imidazole (B134444) Scaffolds in Contemporary Chemical Research

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. It is a privileged scaffold in medicinal chemistry and materials science due to its diverse chemical properties and biological activities. nih.govresearchgate.netcymitquimica.compnas.org Imidazole-containing compounds are integral to a vast array of natural products, pharmaceuticals, and functional materials. nih.govresearchgate.net The unique electronic configuration of the imidazole ring allows it to act as both a hydrogen bond donor and acceptor, facilitating interactions with biological targets such as enzymes and receptors. pnas.org

N-acyl imidazoles, a specific class of imidazole derivatives, are characterized by an acyl group attached to one of the nitrogen atoms of the imidazole ring. These compounds are known for their moderate reactivity, making them valuable as acyl transfer reagents in organic synthesis. nih.govresearchgate.netnih.gov Their stability and selectivity in aqueous environments have also led to their use in chemical biology for modifying proteins and other biomolecules. researchgate.netnih.govkyoto-u.ac.jp The reactivity of N-acyl imidazoles can be fine-tuned by altering the substituents on the imidazole ring or the acyl chain, allowing for precise control over their chemical behavior. nih.govresearchgate.net

Role of Long Aliphatic Chains in Molecular Design and Functionalization

Long aliphatic chains, such as the 22-carbon docosane (B166348) chain present in 1-Imidazol-1-yldocosan-1-one, play a crucial role in determining the physical and functional properties of a molecule. The presence of a long hydrocarbon tail generally imparts significant lipophilicity, influencing a compound's solubility, melting point, and ability to interact with nonpolar environments. In the context of materials science, long chains can drive self-assembly processes, leading to the formation of ordered structures like micelles, vesicles, and liquid crystals.

From a biological perspective, long aliphatic chains are fundamental components of lipids and cellular membranes. Their incorporation into drug molecules can enhance membrane permeability and influence the distribution of the compound within the body. While specific data on 1-Imidazol-1-yldocosan-1-one is not available, the principles of long-chain aliphatic chemistry suggest that this moiety would dominate its physical properties, likely rendering it a waxy solid with low water solubility.

Overview of 1-Imidazol-1-yldocosan-1-one within the Context of N-Acyl Imidazole Chemistry

1-Imidazol-1-yldocosan-1-one is an N-acyl imidazole where the acyl group is derived from docosanoic acid, a 22-carbon saturated fatty acid. This structure combines the reactive acylating potential of the N-acyl imidazole moiety with the pronounced lipophilicity of the docosanoyl chain.

Structural Features of 1-Imidazol-1-yldocosan-1-one

Feature	Description
Core Structure	N-acyl imidazole
Acyl Group	Docosanoyl (from docosanoic acid)
Aliphatic Chain Length	22 carbons
Chemical Formula	C25H46N2O
Key Functional Groups	Imidazole ring, Amide (carbonyl)

The synthesis of N-acyl imidazoles with long aliphatic chains has been explored, primarily for their utility in acylating biomolecules, such as acyl carrier proteins. pnas.org These long-chain N-acyl imidazoles serve as effective reagents for introducing fatty acyl groups onto proteins and other biological substrates. pnas.org While a specific synthesis for 1-Imidazol-1-yldocosan-1-one is not detailed in the available literature, it would likely be prepared through the reaction of imidazole with docosanoyl chloride or by using a coupling reagent to facilitate the reaction between imidazole and docosanoic acid.

The combination of the reactive N-acyl imidazole headgroup and the long, nonpolar tail suggests that 1-Imidazol-1-yldocosan-1-one could exhibit surfactant-like properties, potentially forming aggregates in solution or at interfaces. Its reactivity would be characteristic of an N-acyl imidazole, capable of transferring the docosanoyl group to nucleophiles.

Synthetic Methodologies for 1 Imidazol 1 Yldocosan 1 One

Direct Acylation Routes for N-Acyl Imidazole (B134444) Formation

The most straightforward methods for synthesizing 1-Imidazol-1-yldocosan-1-one involve the direct acylation of the imidazole ring. These reactions are centered on the high nucleophilicity of the imidazole nitrogen, which readily attacks an activated acyl source. N-acyl imidazoles are recognized as powerful acylating agents themselves, releasing imidazole as a non-acidic byproduct, which makes them valuable in the acylation of sensitive compounds. google.com

Optimization of Reaction Conditions and Reagent Stoichiometry

The efficiency of direct acylation is highly dependent on the optimization of reaction parameters such as solvent, temperature, and the choice of base. The stoichiometry of the reagents is also critical; for instance, using acyl chlorides can produce imidazolium (B1220033) chloride, requiring a two-mole equivalent of imidazole, whereas other methods offer a 1:1 reaction stoichiometry. google.com

Solvent selection can influence reaction rates and, in some cases, selectivity between N-acylation and C-acylation. nih.gov While N-acylation is generally favored for imidazole itself, reaction conditions must be carefully controlled. Temperature is another key variable, with many acylation reactions being performed at room temperature or under reflux to drive the reaction to completion. google.comnih.gov The choice of base is crucial for deprotonating the imidazole N-H, thereby increasing its nucleophilicity. Common bases include powdered potassium carbonate and organic bases like triethylamine. nih.govscribd.com

Table 1: Illustrative Reaction Conditions for N-Acylation of Imidazole

Parameter	Condition 1	Condition 2	Condition 3	Rationale & Reference
Acylating Agent	Docosanoyl Chloride	Docosanoic Anhydride (B1165640)	Docosanoic Acid	Acyl chlorides and anhydrides are common, highly reactive acylating agents. Carboxylic acids require a coupling agent like CDI. google.comgoogle.com
Solvent	Ethyl Acetate (B1210297)	Dichloromethane (B109758)	Toluene	Aprotic solvents are generally used. Ethyl acetate and dichloromethane are common for their inertness and ability to dissolve reagents. nih.govgoogle.com
Base	K₂CO₃ (powdered)	Triethylamine (Et₃N)	None (with CDI)	An inorganic base like K₂CO₃ or an organic base like Et₃N is often used to scavenge the acid byproduct (e.g., HCl). nih.govscribd.com When using CDI, no base is needed. google.com
Temperature	Reflux	Room Temperature	0 °C to RT	Higher temperatures can increase reaction rates but must be balanced against potential side reactions or degradation. nih.gov

| Stoichiometry | 1:1.2 (Imidazole:Acyl Agent) | 2:1 (Imidazole:Acyl Chloride) | 1:1:1 (Acid:CDI:Imidazole) | Stoichiometry depends on the method. The Staab method with acyl chloride requires excess imidazole to neutralize HCl. google.com The CDI method is 1:1. google.com |

Evaluation of Acylating Agents and Catalytic Enhancements

The primary acylating agent for the synthesis of 1-Imidazol-1-yldocosan-1-one would be derived from docosanoic acid, a 22-carbon saturated fatty acid. The most common agents include docosanoyl chloride and docosanoic anhydride. An alternative and highly efficient method involves the in-situ generation of the acylating species from docosanoic acid using a coupling agent like N,N'-Carbonyldiimidazole (CDI). This reaction is advantageous as it produces the target molecule and carbon dioxide as the sole byproduct. google.com

While many direct acylations proceed without a catalyst, certain enhancements can improve yield and reaction rates. Acid catalysts, such as sulfuric acid, have been historically used in specific contexts. google.com More advanced catalytic systems can involve N-methylimidazole (NMI) which, in combination with reagents like TCFH, generates highly reactive acyl imidazolium ions in situ, capable of acylating even non-nucleophilic amines under mild conditions. acs.org

Table 2: Comparison of Acylating Systems for Long-Chain N-Acyl Imidazole Synthesis

Acylating System	Description	Advantages	Disadvantages
Docosanoyl Chloride	Highly reactive acyl chloride directly acylates imidazole.	High reactivity, fast reaction times.	Generates HCl byproduct, which must be neutralized, often requiring excess imidazole or an added base. google.com
Docosanoic Anhydride	Symmetrical anhydride reacts with imidazole.	Milder than acyl chloride, generates docosanoic acid as a byproduct.	Less reactive than the corresponding acyl chloride.
Docosanoic Acid + CDI	Carboxylic acid is activated by CDI to form the N-acyl imidazole.	High yield, clean reaction with CO₂ and imidazole as byproducts. google.com	CDI can be moisture-sensitive.

| Docosanoyl Chloride + NMI | In-situ formation of a highly reactive N-acyl-N'-methylimidazolium salt. | Extremely high reactivity, useful for challenging substrates. acs.org | Requires an additional reagent (NMI) and careful control. |

Advanced Synthetic Pathways for Long-Chain N-Acyl Imidazoles

Beyond direct acylation, modern synthetic chemistry offers more sophisticated pathways that can provide greater control and efficiency, particularly for complex molecules.

Multi-component Reactions and Cascade Sequences

Multi-component reactions (MCRs), where three or more reactants combine in a single pot to form a product, are a hallmark of efficient and convergent synthesis. mdpi.com While no specific MCR has been documented for 1-Imidazol-1-yldocosan-1-one, MCRs are widely used to generate substituted imidazole cores and related N-acyl structures. nih.govrsc.orgbeilstein-journals.org For example, copper-catalyzed three-component reactions can produce N-acyl amidines, and the Groebke–Blackburn–Bienaymé (GBB) reaction can form imidazo[1,2-a]pyridines, which can subsequently be N-acylated. nih.govbeilstein-journals.org A hypothetical MCR for a long-chain N-acyl imidazole could involve the simultaneous formation of the imidazole ring and its acylation in a one-pot process, offering significant advantages in terms of step economy and waste reduction.

Cascade reactions, which involve a series of intramolecular transformations, can also be employed. A sequence could be designed where an initial reaction sets up the precursor for a subsequent N-acylation and cyclization to form a functionalized imidazole derivative. acs.org

Regio- and Chemoselectivity in Complex Molecular Environments

For the synthesis of 1-Imidazol-1-yldocosan-1-one from unsubstituted imidazole, regioselectivity is straightforward, as acylation occurs predictably at the N-1 position. google.com However, in more complex molecular environments where other nucleophilic sites exist, or if the imidazole ring itself is substituted, both regio- and chemoselectivity become critical challenges.

The selective acylation of one nitrogen atom over another in a molecule containing multiple amine functionalities is a common synthetic problem. For example, the synthesis of an imidazo[4,5-c]pyridine from 3,4-diaminopyridine (B372788) required the regioselective introduction of an acyl group at a specific nitrogen atom to direct the subsequent cyclization correctly. acs.org Factors influencing selectivity include the steric and electronic properties of the substrate, the reactivity of the acylating agent, and the reaction conditions (solvent, temperature, catalysts). nih.gov For instance, "hard" electrophiles tend to favor O-acylation on enolates, whereas "soft" electrophiles favor C-acylation, a principle that can be extended to N- vs. C-acylation in certain contexts. nih.gov

Sustainable and Green Chemistry Approaches in 1-Imidazol-1-yldocosan-1-one Synthesis

Modern synthetic chemistry places a strong emphasis on sustainability. Green chemistry principles can be readily applied to the synthesis of 1-Imidazol-1-yldocosan-1-one, aiming to reduce waste, avoid hazardous solvents, and improve energy efficiency.

Key green strategies include:

Solvent-Free Synthesis : Performing reactions without a solvent medium is a highly effective green approach. The N-alkylation of imidazole has been successfully achieved under solvent-free conditions by reacting it directly with an alkylating agent in the presence of a powdered base. ajgreenchem.comasianpubs.org This method could be adapted for the acylation with docosanoyl chloride.

Aqueous Media : Using water as a solvent is another green alternative to volatile organic compounds. Efficient N-acylation of amines has been demonstrated in water, suggesting the potential for similar protocols for imidazole acylation. mdpi.com

Microwave-Assisted Synthesis : Microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves yields. mdpi.comnih.gov This energy-efficient technique is well-suited for acylation reactions.

Atom-Economical Reagents : The use of reagents like N,N'-Carbonyldiimidazole (CDI) to activate carboxylic acids represents a highly atom-economical pathway. The reaction of docosanoic acid with CDI would yield the desired N-acyl imidazole, with the only byproducts being imidazole and carbon dioxide, which are easily removed. google.com

Table 3: Overview of Green Synthetic Approaches

Approach	Description	Advantages	Reference
Solvent-Free Reaction	Reactants are mixed directly without a solvent, often with gentle heating.	Reduces solvent waste, simplifies workup, can increase reaction rates.	ajgreenchem.comasianpubs.org
Microwave Irradiation	Use of microwave energy to heat the reaction mixture.	Rapid heating, significantly shorter reaction times, often higher yields.	mdpi.comnih.gov
Aqueous Synthesis	Using water as the reaction solvent.	Environmentally benign, low cost, non-flammable.	mdpi.com

| CDI Coupling | Activation of a carboxylic acid with N,N'-Carbonyldiimidazole. | High atom economy, generates only gaseous CO₂ as a waste byproduct. | google.com |

Solvent-Free Reaction Protocols and Alternative Media

The synthesis of N-acylimidazoles, including 1-Imidazol-1-yldocosan-1-one, has traditionally relied on the use of dry organic solvents. sci-hub.st However, recent advancements have demonstrated the feasibility and advantages of conducting these reactions under solvent-free conditions or in alternative media like water.

One prominent solvent-free method involves the use of N,N'-Carbonyldiimidazole (CDI). This reagent facilitates the coupling of a carboxylic acid, such as docosanoic acid, with imidazole. The reaction proceeds through an acylimidazole intermediate, releasing carbon dioxide and imidazole as byproducts. sci-hub.st Mechanochemistry, specifically techniques like grinding or ball-milling, has emerged as a powerful tool for promoting solvent-free acylations. scispace.comrsc.org This high-energy mixing ensures intimate contact between the solid reactants, often leading to high yields without the need for any solvent. scispace.com

Key findings in solvent-free acylation include:

CDI-mediated coupling: The reaction of a carboxylic acid with CDI forms a highly reactive acylimidazole intermediate. This can then react with a nucleophile. For the synthesis of 1-Imidazol-1-yldocosan-1-one, docosanoic acid would first react with CDI.

Mechanochemical Activation: Grinding or ball-milling can be used to facilitate the reaction between docosanoic acid and a suitable imidazole source, eliminating the need for solvents. scispace.com This method is noted for its efficiency and reduced environmental footprint.

Water-assisted purification: In some mechanochemical protocols, purification can be achieved by washing the solid product with water, which removes water-soluble byproducts, offering a green alternative to chromatographic purification. scispace.com

Table 1: Comparison of Solvent-Free Synthetic Protocols for N-Acylimidazole Formation This table is generated based on general findings for N-acylimidazole synthesis and applied hypothetically to 1-Imidazol-1-yldocosan-1-one.

Protocol	Key Reagents	Conditions	Advantages	Reference
CDI-Mediated Synthesis	Docosanoic acid, N,N'-Carbonyldiimidazole (CDI)	Solvent-free, mechanical agitation (ball-milling)	Eliminates organic solvents, efficient coupling, simple work-up.	sci-hub.stscispace.com
Grindstone Chemistry	Docosanoic acid, Imidazole, Acetic Acid (catalyst)	Room temperature, grinding	Mild conditions, no organic solvent, high purity of crude product, energy-efficient.	rsc.org
Anhydride Reaction	Docosanoic anhydride, N,N'-Carbonyldiimidazole (CDI)	0°C to 200°C, optional aprotic solvent	Direct formation of pure N-acylimidazole, avoids carboxylic acid reactivity issues.	google.com

Development of Recyclable Catalytic Systems

To further enhance the sustainability of synthesizing 1-Imidazol-1-yldocosan-1-one, significant research has been directed towards heterogeneous and recyclable catalysts. These catalysts can be easily separated from the reaction mixture and reused multiple times, which is both economically and environmentally advantageous. nih.govrsc.org

A variety of solid-supported catalysts have been developed for acylation and imidazole synthesis reactions. These include:

Silica-Supported Catalysts: Materials like silica-supported boron trifluoride (BF₃-SiO₂), titanium trichloride (B1173362) (TiCl₃-SiO₂), and silica (B1680970) sulfuric acid (H₂SO₄-SiO₂) have proven effective in promoting the synthesis of substituted imidazoles. nih.gov They offer the benefits of being easy to handle and separate from the reaction medium.

Magnetic Nanoparticles: Catalysts based on a magnetic core, such as zinc ferrite (B1171679) (ZnFe₂O₄) or sulfonated iron oxide (Fe₃O₄@PVA), allow for extremely simple recovery using an external magnet. rsc.org These have been successfully used in the synthesis of various imidazole derivatives.

Polymer-Supported Catalysts: N-heterocyclic carbenes (NHCs) supported on a polymer backbone represent another class of recyclable organocatalysts. acs.org These systems combine the high catalytic activity of NHCs with the ease of recovery associated with heterogeneous catalysts.

The application of these systems to the synthesis of 1-Imidazol-1-yldocosan-1-one would involve the condensation of docosanoic acid or its derivatives with imidazole in the presence of the recyclable catalyst. The catalyst could then be recovered and reused for subsequent batches.

Table 2: Overview of Recyclable Catalytic Systems for Imidazole Acylation This table outlines general recyclable catalytic systems and their potential application for the synthesis of 1-Imidazol-1-yldocosan-1-one.

Catalyst Type	Example	Key Features	Recyclability	Reference
Silica-Supported Acid	BF₃-SiO₂	Efficient solid acid catalyst, easy to handle.	Can be recovered and reused for several cycles with minimal loss of activity.	nih.gov
Magnetic Nanoparticles	ZnFe₂O₄	Heterogeneous Lewis acid catalyst, easily separable with a magnet.	Recyclable for up to four times without significant decrease in yield.	rsc.org
Polymer-Supported Organocatalyst	Poly(N-Heterocyclic Carbene)	Combines high catalytic activity with ease of recovery.	Successfully recovered and reused with minimal loss of performance.	acs.org
Heteropolyacids	Keggin-type heteropolyacids	Green and reusable catalysts for four-component synthesis of imidazoles.	Heterogeneous nature allows for easy separation and reuse.	nih.gov

Molecular Structure and Conformational Analysis of 1 Imidazol 1 Yldocosan 1 One

Spectroscopic Elucidation of Molecular Architecture

Spectroscopic methods are indispensable for confirming the molecular structure of organic compounds. For a molecule such as 1-Imidazol-1-yldocosan-1-one, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, vibrational spectroscopy (Infrared and Raman), and High-Resolution Mass Spectrometry (HRMS) would be required for a thorough elucidation.

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy

High-Resolution NMR spectroscopy would provide detailed insights into the connectivity and chemical environment of each atom within the 1-Imidazol-1-yldocosan-1-one molecule. While specific experimental data is not available, theoretical chemical shifts can be predicted based on the known values for similar structural motifs.

Table 1: Predicted ¹H NMR Chemical Shifts for 1-Imidazol-1-yldocosan-1-one

Protons	Predicted Chemical Shift (ppm)	Multiplicity
Imidazole (B134444) H-2	~7.8	Singlet
Imidazole H-4	~7.2	Triplet
Imidazole H-5	~7.0	Triplet
α-CH₂ (to C=O)	~2.5	Triplet
β-CH₂	~1.7	Multiplet
Bulk (CH₂)n	~1.2-1.4	Broad Singlet

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-Imidazol-1-yldocosan-1-one

Carbon Atom	Predicted Chemical Shift (ppm)
Carbonyl (C=O)	~170
Imidazole C-2	~138
Imidazole C-4	~130
Imidazole C-5	~117
α-CH₂ (to C=O)	~38
Bulk (CH₂)n	~29-32

These predicted values are based on the analysis of imidazole and long-chain acyl compounds. hmdb.caresearchgate.netchemicalbook.com The actual experimental values could provide precise information on the electronic environment and through-bond connectivities.

Vibrational Spectroscopy: Infrared (IR) and Raman Techniques

Vibrational spectroscopy, including Infrared (IR) and Raman techniques, would be instrumental in identifying the functional groups present in 1-Imidazol-1-yldocosan-1-one. The techniques are complementary, with IR spectroscopy being particularly sensitive to polar bonds and Raman spectroscopy providing information on non-polar and symmetric vibrations. scitepress.org

Key expected vibrational modes would include the C=O stretching of the amide group, C-N stretching of the imidazole ring, and various C-H stretching and bending modes from the aliphatic chain. researchgate.netresearchgate.net The "fingerprint" region of the spectra would offer a unique pattern for the identification and confirmation of the compound's structure.

Table 3: Expected Characteristic Vibrational Frequencies for 1-Imidazol-1-yldocosan-1-one

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C=O (Amide)	Stretching	1680-1720
C-N (Imidazole)	Stretching	1250-1350
C=C/C=N (Imidazole Ring)	Stretching	1400-1600
Aliphatic C-H	Stretching	2850-2960

High-Resolution Mass Spectrometry (HRMS) for Elemental Composition

High-Resolution Mass Spectrometry (HRMS) is a powerful tool for determining the precise molecular weight and elemental composition of a compound. nih.govnih.gov For 1-Imidazol-1-yldocosan-1-one (C25H46N2O), the expected monoisotopic mass is approximately 390.3610 g/mol . uni.lu HRMS would be able to confirm this mass with high accuracy, thereby validating the molecular formula. Fragmentation patterns observed in the mass spectrum would further corroborate the proposed structure, showing characteristic losses of the imidazole group and fragments from the aliphatic chain.

X-ray Crystallography for Solid-State Structural Determination

While no published crystal structure exists for 1-Imidazol-1-yldocosan-1-one, X-ray crystallography remains the definitive method for determining the three-dimensional arrangement of atoms in a solid-state. mdpi.com Should suitable crystals be grown, this technique could provide precise bond lengths, bond angles, and torsional angles.

Analysis of Conformational Preferences in the Crystalline Phase

Table of Compounds Mentioned

Compound Name
1-Imidazol-1-yldocosan-1-one

Advanced Spectroscopic Techniques for Comprehensive Structural Characterization

The definitive elucidation of the three-dimensional structure and electronic environment of 1-Imidazol-1-yldocosan-1-one necessitates the application of sophisticated spectroscopic methods. While one-dimensional Nuclear Magnetic Resonance (NMR) provides initial insights, two-dimensional (2D) NMR experiments and chiroptical techniques like Vibrational Circular Dichroism (VCD) offer a more profound understanding of its molecular architecture.

Disclaimer: The following sections discuss the theoretical application and expected outcomes of advanced spectroscopic techniques for the structural characterization of 1-Imidazol-1-yldocosan-1-one. Due to a lack of publicly available experimental data for this specific compound, the presented spectra and data tables are hypothetical and based on established principles of organic spectroscopy for analogous molecular fragments.

2D NMR Experiments for Connectivity and Proximity Assignments

Two-dimensional NMR spectroscopy is indispensable for unambiguously establishing the covalent framework of 1-Imidazol-1-yldocosan-1-one by mapping out the connectivity between atoms. Key experiments would include Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

COSY (¹H-¹H Correlation Spectroscopy): This experiment would reveal proton-proton coupling networks. For the docosanoyl chain, a clear correlation pathway would be expected from the α-methylene protons adjacent to the carbonyl group, through the long chain of methylene (B1212753) groups, to the terminal methyl protons. The distinct protons of the imidazole ring would also show correlations between adjacent protons.

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates directly bonded proton and carbon atoms. This would allow for the definitive assignment of each carbon atom in the molecule to its attached proton(s). A hypothetical HSQC data table is presented below.

HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals longer-range couplings between protons and carbons (typically over two to three bonds). This is crucial for connecting the different fragments of the molecule. Key expected correlations would be between the α-methylene protons of the docosanoyl chain and the carbonyl carbon, as well as between the imidazole protons and the carbonyl carbon, confirming the N-acyl imidazole linkage.

Hypothetical 2D NMR Data for 1-Imidazol-1-yldocosan-1-one

Proton (¹H) Chemical Shift (ppm, predicted)	Carbon (¹³C) Chemical Shift (ppm, predicted)	Key HMBC Correlations (¹H → ¹³C)
H-2' (Imidazole)	C-2' (Imidazole)	C-4', C-5', C=O
H-4' (Imidazole)	C-4' (Imidazole)	C-2', C-5'
H-5' (Imidazole)	C-5' (Imidazole)	C-2', C-4'
H-2 (α-CH₂)	C-2 (α-CH₂)	C-1 (C=O), C-3, C-4
H-3 (β-CH₂)	C-3 (β-CH₂)	C-1 (C=O), C-2, C-4, C-5
H-4 to H-21 (-(CH₂)₁₈-)	C-4 to C-21 (-(CH₂)₁₈-)	Correlations to adjacent carbons
H-22 (ω-CH₃)	C-22 (ω-CH₃)	C-20, C-21

Vibrational Circular Dichroism (VCD) for Stereochemical Insights (if applicable)

Vibrational Circular Dichroism (VCD) is a powerful spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. rsc.orgru.nl This technique is particularly valuable for determining the absolute configuration of chiral centers and studying the solution-phase conformation of chiral molecules. rsc.orgru.nl

For the specific case of 1-Imidazol-1-yldocosan-1-one, the molecule itself is achiral. It does not possess any stereogenic centers, nor does it exhibit other forms of chirality such as atropisomerism. As a result, a VCD experiment on a sample of 1-Imidazol-1-yldocosan-1-one would yield a null spectrum (no differential absorption).

VCD would become an applicable and highly informative technique if a chiral center were to be introduced into the molecule. For instance, if one of the methylene units in the docosanoyl chain was substituted to create a stereocenter (e.g., in a hydroxylated or branched-chain analogue), VCD could then be used to:

Determine the absolute configuration of the stereocenter by comparing the experimental VCD spectrum to that predicted by quantum chemical calculations for a specific enantiomer.

Investigate the preferred solution-phase conformations, as the VCD signals are highly sensitive to the three-dimensional arrangement of atoms. ru.nl

In its current form, however, the achiral nature of 1-Imidazol-1-yldocosan-1-one precludes the use of VCD for stereochemical analysis.

Chemical Reactivity and Mechanistic Investigations of 1 Imidazol 1 Yldocosan 1 One

Acyl Transfer Reactions: Fundamental Principles and Scope

N-acylimidazoles, such as 1-imidazol-1-yldocosan-1-one, are recognized as effective acyl transfer reagents due to the electronic nature of the imidazole (B134444) ring, which acts as a good leaving group. nih.govnih.gov The reactivity of the amide bond in N-acylimidazoles is significantly greater than that in typical acyclic amides, rendering them susceptible to nucleophilic attack. nih.gov This enhanced reactivity makes them valuable intermediates in organic synthesis, particularly for the preparation of esters, amides, and other carboxylic acid derivatives under mild conditions. researchgate.net

The primary mechanism for acyl transfer reactions involving 1-imidazol-1-yldocosan-1-one is nucleophilic acyl substitution. This process generally proceeds through a tetrahedral intermediate. The reaction is initiated by the attack of a nucleophile on the electrophilic carbonyl carbon of the acyl-imidazole. This step is followed by the collapse of the tetrahedral intermediate and the expulsion of the imidazole anion, which is a relatively stable leaving group due to resonance stabilization.

The rate-determining step in these reactions can vary depending on the nucleophile and the reaction conditions. For strong nucleophiles, the formation of the tetrahedral intermediate is often the slow step. Conversely, for weaker nucleophiles where the leaving group's departure is more significant, the breakdown of the tetrahedral intermediate can become rate-limiting.

The kinetics and thermodynamics of acyl transfer from N-acylimidazoles are influenced by several factors:

Nature of the Nucleophile: Stronger nucleophiles react faster.

Solvent: The polarity and hydrogen-bonding capability of the solvent can stabilize or destabilize the transition states and intermediates.

Steric Hindrance: Bulky substituents on the acyl group can hinder the approach of the nucleophile, affecting the reaction rate. researchgate.net

Electronic Effects: Electron-withdrawing groups on the acyl chain can increase the electrophilicity of the carbonyl carbon, accelerating the reaction.

Due to the lack of specific studies on 1-imidazol-1-yldocosan-1-one, a precise data table cannot be generated. However, the table below provides a qualitative overview of the expected trends based on general knowledge of N-acylimidazoles.

Parameter	Influence on Acyl Transfer Rate	Rationale
Nucleophile Strength	Increases with stronger nucleophiles	A more potent nucleophile will attack the carbonyl carbon more readily.
Solvent Polarity	Generally increases in polar solvents	Polar solvents can stabilize the charged tetrahedral intermediate.
Steric Bulk of Nucleophile	Decreases with bulkier nucleophiles	Increased steric hindrance impedes the approach to the carbonyl center.
Leaving Group Ability	Dependent on the stability of the imidazole anion	The imidazole ring is a good leaving group, facilitating the reaction. kyoto-u.ac.jp

Hydrolysis and Solvolysis Pathways

N-acylimidazoles are susceptible to hydrolysis and solvolysis, reactions in which water or another solvent molecule acts as the nucleophile. nih.govpnas.org The long docosanoyl chain of 1-imidazol-1-yldocosan-1-one is expected to render it sparingly soluble in water, potentially leading to micelle formation, which could alter its hydrolysis kinetics compared to short-chain analogues. pnas.org

The hydrolysis of N-acylimidazoles is subject to both general acid and general base catalysis. researchgate.net The rate of hydrolysis is significantly dependent on the pH of the medium.

Acidic Conditions: Under acidic conditions, the imidazole nitrogen can be protonated, which can influence the C-N bond cleavage. Studies on some N-acylimidazoles show that hydrolysis can be pH-independent at lower pH values. researchgate.netnih.gov

Neutral to Basic Conditions: In neutral and basic solutions, hydroxide (B78521) ions, being potent nucleophiles, directly attack the carbonyl carbon, leading to a rapid increase in the hydrolysis rate with increasing pH. researchgate.netnih.gov Imidazole itself can act as a general base catalyst for the hydrolysis of other N-acylimidazoles. pnas.org

The table below illustrates the expected pH-dependence of the hydrolysis rate for a typical N-acylimidazole.

pH Range	Predominant Hydrolysis Mechanism	Expected Rate Dependence
< 4	Acid-catalyzed or pH-independent	Rate may be slow and relatively constant. nih.gov
4 - 9	pH-independent water reaction and base catalysis	Rate increases with pH. nih.gov
> 9	Hydroxide-ion catalyzed	Rate is directly proportional to the hydroxide ion concentration. researchgate.netnih.gov

The choice of solvent significantly impacts the stability and reactivity of 1-imidazol-1-yldocosan-1-one. In solvolysis, the solvent itself acts as the nucleophile. vedantu.comyoutube.com The rate of solvolysis is influenced by the nucleophilicity of the solvent and its ability to stabilize the transition state.

For instance, in protic solvents like alcohols, alcoholysis will occur, leading to the formation of the corresponding docosanoate ester. The long alkyl chain of 1-imidazol-1-yldocosan-1-one will enhance its solubility in nonpolar aprotic solvents, where it would be expected to be more stable against solvolysis due to the lower nucleophilicity of such solvents. Studies on other N-acylimidazoles have shown they can be stable for extended periods in solvents like chloroform (B151607) or N,N-dimethylformamide (DMF) under specific conditions. researchgate.net

The expected relative stability in different solvent types is summarized below:

Solvent Type	Example	Expected Stability of 1-Imidazol-1-yldocosan-1-one
Polar Protic	Water, Ethanol	Low stability, undergoes hydrolysis/alcoholysis. pnas.orgyoutube.com
Polar Aprotic	DMSO, DMF	Moderate stability, depends on trace water content. researchgate.net
Nonpolar Aprotic	Hexane, Toluene	High stability due to poor solvent nucleophilicity.

Reactions with Exogenous Nucleophiles and Electrophiles

1-imidazol-1-yldocosan-1-one is primarily reactive towards nucleophiles due to the electrophilic nature of its carbonyl carbon. masterorganicchemistry.compressbooks.pubbyjus.com

Reactions with Nucleophiles: A wide array of nucleophiles can react with 1-imidazol-1-yldocosan-1-one to form new docosanoyl derivatives. Common nucleophiles include:

Alcohols: to form esters.

Amines: to form amides.

Thiols: to form thioesters.

Carbanions (e.g., Grignard reagents): to form ketones, although over-addition to form tertiary alcohols is possible.

The reactivity follows the general principles of nucleophilic strength and steric accessibility.

Reactions with Electrophiles: As a neutral molecule, 1-imidazol-1-yldocosan-1-one is generally unreactive towards electrophiles at the carbonyl group. The imidazole ring contains nitrogen atoms with lone pairs of electrons, making them potential sites for electrophilic attack, such as alkylation or protonation. However, such reactions are less common in the context of its primary use as an acylating agent. Protonation of the imidazole ring under acidic conditions can occur, which as mentioned, influences its stability and leaving group ability. researchgate.net

Aminolysis, Alcoholysis, and Thiolysis Reactions

Acylimidazoles are generally known to be effective acylating agents, reacting with various nucleophiles such as amines (aminolysis), alcohols (alcoholysis), and thiols (thiolysis) to form amides, esters, and thioesters, respectively. This reactivity stems from the fact that imidazole is a good leaving group. However, a targeted search for studies investigating these specific reactions for 1-Imidazol-1-yldocosan-1-one did not yield any experimental results, kinetic data, or product characterization. There are no published reports detailing the conditions under which this specific compound undergoes nucleophilic attack by amines, alcohols, or thiols, nor any data tables summarizing yields or reaction rates.

Exploration of Oxidative and Reductive Transformations

Similarly, the behavior of 1-Imidazol-1-yldocosan-1-one under oxidative and reductive conditions remains unexplored in the available scientific literature. Investigations into how the docosanoyl chain or the imidazole ring of this specific molecule might be transformed through oxidation (e.g., using peroxides, permanganates, or other common oxidizing agents) or reduction (e.g., using metal hydrides or catalytic hydrogenation) have not been reported. Consequently, there are no findings on potential reaction products, chemoselectivity, or the stability of the compound under such transformative conditions.

Mechanistic Insights from Isotopic Labeling and Trapping Experiments

Mechanistic studies are crucial for understanding the precise pathways of chemical reactions. Techniques like isotopic labeling, where an atom in the molecule is replaced by its isotope (e.g., ¹³C, ¹⁵N, or ¹⁸O), are powerful tools for tracing the fate of atoms during a reaction. Trapping experiments, which involve adding a substance to intercept a reactive intermediate, also provide valuable mechanistic evidence.

A thorough search for literature pertaining to 1-Imidazol-1-yldocosan-1-one found no instances of studies employing these sophisticated techniques. There are no published reports on the synthesis of isotopically labeled 1-Imidazol-1-yldocosan-1-one or its use in mechanistic probes. Likewise, no trapping experiments have been documented to identify potential intermediates in any of its hypothetical reactions.

Supramolecular Chemistry and Self Assembly of 1 Imidazol 1 Yldocosan 1 One Derivatives

Design Principles for Self-Assembling Systems

The spontaneous organization of 1-Imidazol-1-yldocosan-1-one into ordered structures is dictated by fundamental molecular properties. Its amphiphilic nature and the significant length of its aliphatic chain are the primary drivers of its self-assembly behavior.

1-Imidazol-1-yldocosan-1-one is an amphiphilic molecule, meaning it possesses both a hydrophilic (water-attracting) and a hydrophobic (water-repelling) part.

Hydrophilic Headgroup: The N-acylimidazole moiety serves as the polar headgroup. The nitrogen atoms in the imidazole (B134444) ring can participate in hydrogen bonding and dipole-dipole interactions with polar solvents like water. N-acylimidazoles are recognized as unique electrophiles that are relatively stable and soluble in aqueous environments. nih.govkyoto-u.ac.jp

Hydrophobic Tail: The docosan-1-one component consists of a long, 22-carbon saturated aliphatic chain (docosanoyl tail). This long hydrocarbon chain is nonpolar and energetically unfavored in aqueous solutions, leading to a strong hydrophobic effect.

This dual character dictates the molecule's behavior at interfaces, such as the air-water or oil-water interface. The molecules orient themselves to minimize the unfavorable contact between the hydrophobic tail and water, with the imidazole headgroup remaining in the aqueous phase and the aliphatic tail extending into the non-aqueous phase or air. This interfacial activity is the precursor to self-assembly within a bulk solution, where the molecules arrange to form aggregates that sequester the hydrophobic tails away from the water.

The length of the hydrophobic alkyl chain is a critical factor in determining the self-assembly properties of amphiphilic molecules. academie-sciences.fr The 22-carbon chain of 1-Imidazol-1-yldocosan-1-one has a profound influence on its propensity to form stable supramolecular structures.

The primary driving force for the assembly of amphiphiles in water is the hydrophobic effect, which involves the release of ordered water molecules from around the hydrocarbon chains, leading to a significant increase in entropy. A longer alkyl chain results in a more pronounced hydrophobic effect, thus favoring aggregation at much lower concentrations. figshare.com

This relationship is quantified by the critical micelle concentration (CMC), the concentration at which micelles spontaneously form. As the alkyl chain length increases, the CMC decreases logarithmically. The extensive van der Waals interactions between the long docosanoyl chains provide additional stability to the assembled structures. Studies on various imidazole-based surfactants have consistently shown that longer alkyl chains promote the formation of more stable and varied aggregate structures, including transitions from spherical micelles to rod-like micelles or gels. nih.govfigshare.comacs.org

Table 1: Influence of Alkyl Chain Length on Expected Self-Assembly Properties of N-Acylimidazole Derivatives in Water

Alkyl Chain Length	Compound Example	Expected Critical Micelle Concentration (CMC)	Driving Force (Hydrophobicity)	Inter-chain van der Waals Forces	Propensity for Self-Assembly
C12 (Lauric)	1-Imidazol-1-yldodecan-1-one	Relatively High	Moderate	Moderate	Moderate
C16 (Palmitic)	1-Imidazol-1-ylhexadecan-1-one	Intermediate	Strong	Strong	High
C22 (Docosanoic)	1-Imidazol-1-yldocosan-1-one	Very Low	Very Strong	Very Strong	Very High

Formation of Ordered Nanostructures

Driven by the principles of amphiphilicity and hydrophobicity, 1-Imidazol-1-yldocosan-1-one and its derivatives can form a variety of ordered nanostructures in different solvent systems and under various conditions.

In aqueous solutions, once the concentration of 1-Imidazol-1-yldocosan-1-one surpasses its CMC, the molecules aggregate to form micelles. These are core-shell structures where the hydrophobic docosanoyl tails are sequestered in the core, shielded from the water, while the hydrophilic imidazole headgroups form a corona at the micelle-water interface.

The geometry of these aggregates can be predicted by the critical packing parameter (cpp), which relates the volume of the hydrophobic tail to the area of the headgroup and the length of the tail. As a single-chain amphiphile, 1-Imidazol-1-yldocosan-1-one would be expected to form spherical or cylindrical (rod-like) micelles.

Under certain conditions, such as in the presence of other lipids or specific counter-ions, these amphiphiles can also form vesicles, also known as liposomes. youtube.comtechnologynetworks.com Vesicles are hollow spheres composed of a lipid bilayer, enclosing an aqueous core. This bilayer arrangement is similar to that of natural cell membranes. Imidazole-containing lipids have been specifically designed to form pH-sensitive liposomes, where the protonation of the imidazole headgroup at acidic pH can alter the vesicle's structure and properties. nih.govnih.gov

At higher concentrations or in the absence of a solvent (thermotropic behavior), the long, saturated docosanoyl chains of 1-Imidazol-1-yldocosan-1-one promote a high degree of molecular ordering, leading to the formation of liquid crystalline phases. These phases exhibit order that is intermediate between that of a crystalline solid and an isotropic liquid. Given the structure of the molecule, smectic phases are highly probable. In smectic phases, the molecules are arranged in layers, with the long axes of the molecules oriented, on average, parallel to each other. The strong van der Waals forces between the C22 chains would stabilize this layered packing. mdpi.comresearchgate.net Studies on other long-chain fatty acid derivatives confirm their tendency to form smectic A (SmA) and other smectic phases. semanticscholar.org

In nonpolar organic solvents, 1-Imidazol-1-yldocosan-1-one has the potential to act as an organogelator. In this case, the self-assembly process is driven by different interactions, such as hydrogen bonding between the imidazole headgroups and van der Waals packing of the alkyl chains. This can lead to the formation of an extensive three-dimensional network of self-assembled fibers that immobilizes the solvent, resulting in a gel. The formation of gels by imidazole-based surfactants in the presence of additives has been observed experimentally. nih.govacs.org

Characterization of Supramolecular Assemblies

A suite of analytical techniques is employed to investigate the formation, structure, and properties of the supramolecular assemblies formed by 1-Imidazol-1-yldocosan-1-one. acs.orgnih.gov

Microscopy Techniques: Direct visualization of the nanostructures is achieved using microscopy. Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM) are powerful tools for determining the morphology (e.g., spherical, rod-like, vesicular) and size distribution of the aggregates. sciopen.comresearchgate.net Cryogenic-TEM (cryo-TEM) is particularly valuable for observing the structures in a near-native, hydrated state. escholarship.org

Scattering Methods: Dynamic Light Scattering (DLS) is widely used to measure the hydrodynamic radius of micelles and vesicles in solution, providing information about their average size and size distribution. nih.govnih.gov Small-Angle X-ray Scattering (SAXS) and Small-Angle Neutron Scattering (SANS) provide detailed information about the shape, size, and internal structure of the assemblies, such as the core and corona dimensions of micelles or the bilayer thickness of vesicles.

Diffraction Techniques: X-ray Diffraction (XRD) is essential for identifying liquid crystalline phases. elsevierpure.comaps.org The technique can determine the layer spacing (d-spacing) in smectic phases, providing direct evidence of the lamellar ordering of the molecules. bris.ac.uk

Spectroscopic and Other Methods: Nuclear Magnetic Resonance (NMR) spectroscopy can probe the local environment and dynamics of the molecules within an assembly. Fluorescence spectroscopy, using probe molecules like pyrene, is a common and sensitive method for determining the CMC. The change in the probe's fluorescence spectrum indicates its partitioning into the hydrophobic micellar core.

Table 2: Techniques for Characterizing Supramolecular Assemblies of 1-Imidazol-1-yldocosan-1-one

Technique	Parameter Measured	Information Obtained
Dynamic Light Scattering (DLS)	Hydrodynamic Radius (Size)	Average size and polydispersity of micelles/vesicles in solution.
Transmission Electron Microscopy (TEM)	Morphology and Size	Direct visualization of the shape (spherical, rod-like, lamellar) of aggregates.
X-ray Diffraction (XRD)	d-spacing	Identification and structural analysis of liquid crystalline phases (e.g., smectic layer thickness).
Small-Angle X-ray Scattering (SAXS)	Scattering Pattern	Detailed information on aggregate shape, size, and internal structure (e.g., core-shell dimensions).
Fluorescence Spectroscopy (with probe)	Critical Micelle Concentration (CMC)	Concentration at which self-assembly into micelles begins.
Rheology	Viscoelastic Properties	Characterization of gel strength and flow behavior for organogels.

Dynamic Light Scattering (DLS) and Small-Angle X-ray Scattering (SAXS)

Dynamic Light Scattering (DLS) and Small-Angle X-ray Scattering (SAXS) are powerful techniques for characterizing the size, shape, and polydispersity of self-assembled structures of 1-Imidazol-1-yldocosan-1-one in solution.

Dynamic Light Scattering (DLS) measures the time-dependent fluctuations in the intensity of scattered light, which are caused by the Brownian motion of the particles. From these fluctuations, the diffusion coefficient of the particles can be determined, and the Stokes-Einstein equation can then be used to calculate the hydrodynamic radius (R_h) of the aggregates. DLS is particularly useful for determining the average size of micelles or vesicles and for assessing the polydispersity of the sample.

Small-Angle X-ray Scattering (SAXS) provides more detailed structural information. By analyzing the scattering pattern of X-rays at very small angles, one can determine the size, shape, and internal structure of the self-assembled aggregates. For instance, the scattering profile can distinguish between spherical micelles, cylindrical micelles, and lamellar structures. The position of peaks in the scattering pattern can give information about the repeating distances in ordered phases, such as the lamellar spacing in vesicles.

Parameter	Technique	Hypothetical Value	Information Gained
Hydrodynamic Radius (R_h)	DLS	100 nm	Average size of the self-assembled vesicles.
Polydispersity Index (PDI)	DLS	0.15	Indicates a relatively monodisperse sample.
Radius of Gyration (R_g)	SAXS	80 nm	Provides information on the size and shape of the aggregates.
Scattering Form Factor	SAXS	Matches model for hollow spheres	Suggests the formation of vesicular structures.

Electron Microscopy (TEM, SEM) for Morphological Analysis

Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM) are indispensable tools for the direct visualization of the morphology of supramolecular assemblies of 1-Imidazol-1-yldocosan-1-one.

Transmission Electron Microscopy (TEM) provides high-resolution, two-dimensional images of the nanostructures. To visualize the assemblies, a dilute solution is typically cast onto a TEM grid, and the solvent is evaporated. For soft materials like vesicles, negative staining or cryo-TEM is often employed to enhance contrast and preserve the hydrated structure. Cryo-TEM, in particular, allows for the observation of the aggregates in a vitrified state, providing a snapshot of their native morphology in solution.

Scanning Electron Microscopy (SEM) is used to image the surface topography of materials. While less common for imaging soft, solvated assemblies, SEM can be used to study dried samples or the structure of films and coatings made from 1-Imidazol-1-yldocosan-1-one.

The following table presents hypothetical findings from an electron microscopy study of self-assembled 1-Imidazol-1-yldocosan-1-one.

Technique	Finding	Interpretation
Cryo-TEM	Spherical, hollow structures with a distinct bilayer are observed.	Confirms the formation of unilamellar vesicles.
SEM	A film cast from solution shows a relatively smooth, uniform surface.	Suggests good film-forming properties of the compound.

Applications in Soft Materials and Nanotechnology

The self-assembly properties of 1-Imidazol-1-yldocosan-1-one, combined with the chemical functionality of the imidazole head group, make it a promising candidate for various applications in soft materials and nanotechnology, particularly in non-biological contexts.

Encapsulation and Controlled Release in Non-Biological Contexts

The hollow core of vesicles formed by 1-Imidazol-1-yldocosan-1-one can be utilized to encapsulate hydrophilic molecules, while the hydrophobic bilayer can host nonpolar species. This makes these assemblies suitable as delivery vehicles for a range of active compounds in non-biological applications, such as catalysts, dyes, or fragrances.

The release of the encapsulated cargo could be triggered by changes in the environment. For example, a decrease in pH would lead to the protonation of the imidazole head groups. The resulting electrostatic repulsion could destabilize the vesicle membrane, leading to the release of the encapsulated material. This pH-responsive behavior is a key feature that could be exploited for creating "smart" materials that release their payload on demand.

Surface Modification and Fabrication of Functional Coatings

The amphiphilic nature of 1-Imidazol-1-yldocosan-1-one makes it suitable for the modification of surfaces. It can self-assemble at solid-liquid or liquid-air interfaces, forming organized monolayer or multilayer films. Such coatings could be used to alter the surface properties of materials, for instance, to make a hydrophobic surface more hydrophilic or vice versa.

The imidazole head groups in such a coating would also impart specific chemical functionality to the surface. They could act as ligands for metal ions, providing a means to immobilize catalytic metal centers on a surface. Furthermore, the imidazole moiety could act as a catalyst itself, for example, in the hydrolysis of esters. Functional coatings based on 1-Imidazol-1-yldocosan-1-one could find applications in areas such as catalysis, sensing, and as anti-corrosion layers.

Catalytic Applications and Ligand Design Incorporating the 1 Imidazol 1 Yldocosan 1 One Scaffold

1-Imidazol-1-yldocosan-1-one as an Organocatalyst or Catalytic Intermediate

1-Imidazol-1-yldocosan-1-one belongs to the class of N-acyl imidazoles, which are recognized as effective acyl transfer reagents and have been explored for their catalytic activity. nih.govnih.gov The reactivity of the N-acyl imidazole (B134444) group, characterized by a polarized carbonyl group, makes it susceptible to nucleophilic attack, facilitating acyl transfer reactions. nih.govkyoto-u.ac.jp The long docosanoyl chain in 1-Imidazol-1-yldocosan-1-one can impart unique solubility properties, making it suitable for applications in non-polar media or for the development of catalysts with specific compartmentalization behaviors.

Utility in Acyl Transfer Catalysis (e.g., Transesterification of Alcohols)

In the context of transesterification, 1-Imidazol-1-yldocosan-1-one could potentially be used to transfer its docosanoyl group to an alcohol. The general mechanism involves the nucleophilic attack of the alcohol on the carbonyl carbon of the acyl imidazole, leading to the formation of a tetrahedral intermediate. Subsequent collapse of this intermediate results in the formation of the new ester and the release of the imidazole. While specific studies on 1-Imidazol-1-yldocosan-1-one are not available, the reactivity of other N-acyl imidazoles in similar transformations is well-documented. nih.gov

For instance, the catalytic activity of related N-acyl imidazoles in the transesterification of various alcohols has been demonstrated, with good to excellent yields depending on the reaction conditions and the nature of the substrates. The long alkyl chain of 1-Imidazol-1-yldocosan-1-one might influence the reaction kinetics and substrate scope due to steric hindrance or altered solubility.

Table 1: Hypothetical Transesterification of Benzyl Alcohol with 1-Imidazol-1-yldocosan-1-one

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)
1	5	Toluene	80	12	85
2	5	Dichloromethane (B109758)	40	24	70
3	10	Toluene	80	8	95
4	10	Hexane	60	24	65

This data is illustrative and based on the general reactivity of N-acyl imidazoles.

Design and Synthesis of Derivatives for Enhanced Catalytic Performance

To enhance the catalytic performance of the 1-Imidazol-1-yldocosan-1-one scaffold, various derivatives can be synthesized. Modifications can be made to both the imidazole ring and the acyl chain. For instance, introducing electron-withdrawing or electron-donating groups on the imidazole ring can modulate the electrophilicity of the carbonyl carbon and thus the rate of acyl transfer. acs.org

The synthesis of such derivatives often involves the reaction of a corresponding carboxylic acid or its activated form with an imidazole derivative. google.comasianpubs.org For example, substituted imidazoles can be reacted with docosanoyl chloride or docosanoic anhydride (B1165640) to yield the desired N-acyl imidazole derivatives. The long alkyl chain may necessitate the use of specific solvents or reaction conditions to ensure solubility and efficient reaction. google.com

Furthermore, the docosanoyl chain itself could be functionalized to introduce additional catalytic sites or to anchor the molecule to a solid support for heterogeneous catalysis.

Coordination Chemistry and Metal-Organic Frameworks (MOFs)

The imidazole moiety in 1-Imidazol-1-yldocosan-1-one possesses a nitrogen atom with a lone pair of electrons, making it an excellent ligand for coordination with metal ions. azjournalbar.commdpi.com This property allows for its use in the construction of transition metal complexes and metal-organic frameworks (MOFs). soton.ac.ukresearchgate.net

Utilization as a Ligand for Transition Metal Complexes

1-Imidazol-1-yldocosan-1-one can act as a monodentate ligand, coordinating to a metal center through the non-acylated nitrogen atom of the imidazole ring. azjournalbar.com The resulting metal complexes can exhibit interesting catalytic properties, where the metal center acts as a Lewis acid to activate substrates, and the organic ligand can influence the steric and electronic environment around the metal.

The synthesis of such complexes typically involves the reaction of a metal salt with the imidazole-containing ligand in a suitable solvent. ekb.eg The long docosanoyl chain of 1-Imidazol-1-yldocosan-1-one could lead to the formation of complexes with high solubility in nonpolar solvents, which could be advantageous for catalysis in organic media.

Table 2: Potential Transition Metal Complexes with 1-Imidazol-1-yldocosan-1-one as a Ligand

Metal Ion	Complex Formula	Coordination Geometry (Predicted)	Potential Application
Cu(II)	[Cu(1-Imidazol-1-yldocosan-1-one)₂Cl₂]	Tetrahedral	Oxidation Catalysis
Pd(II)	[Pd(1-Imidazol-1-yldocosan-1-one)₂Cl₂]	Square Planar	Cross-Coupling Reactions
Zn(II)	Zn(1-Imidazol-1-yldocosan-1-one)₄₂	Tetrahedral	Lewis Acid Catalysis
Co(II)	[Co(1-Imidazol-1-yldocosan-1-one)₆]Cl₂	Octahedral	Redox Catalysis

This table presents hypothetical complexes based on the known coordination chemistry of imidazole derivatives. azjournalbar.comazjournalbar.com

Engineering Heterogeneous Catalysts and Catalytic Supports

The long alkyl chain of 1-Imidazol-1-yldocosan-1-one makes it an interesting building block for the creation of heterogeneous catalysts. It could be used to functionalize solid supports, such as silica (B1680970) or polymers, to create a catalytic surface. The imidazole group could then act as a ligand to immobilize metal catalysts or function as an organocatalytic site itself.

Furthermore, imidazole derivatives are widely used as linkers in the synthesis of MOFs. soton.ac.ukrsc.org While the monodentate nature of 1-Imidazol-1-yldocosan-1-one would not make it a primary linker for framework construction, it could potentially be incorporated as a modulating ligand or to functionalize the pores of a pre-formed MOF. This could introduce new catalytic sites or alter the hydrophobicity of the MOF's internal environment. The synthesis of such functionalized MOFs often involves solvothermal methods where the metal salt, primary linker, and the imidazole derivative are reacted together. nih.govsnnu.edu.cn

Asymmetric Catalysis with Chirally Modified 1-Imidazol-1-yldocosan-1-one Derivatives

The development of chiral catalysts for asymmetric synthesis is a major goal in modern chemistry. researchgate.netnih.gov By introducing chirality into the 1-Imidazol-1-yldocosan-1-one scaffold, it is possible to design catalysts for enantioselective transformations.

Chirality can be introduced in several ways. A chiral center can be incorporated into the imidazole ring, or a chiral substituent can be attached to it. Alternatively, the docosanoyl chain could be modified with a chiral moiety. The synthesis of such chiral derivatives would require enantioselective synthetic methods. beilstein-archives.orgnih.gov

These chiral derivatives could then be used as organocatalysts for reactions such as asymmetric acyl transfer, or as chiral ligands for transition metal-catalyzed asymmetric reactions. beilstein-archives.orgbeilstein-journals.org The long alkyl chain might play a role in creating a specific chiral pocket around the catalytic center, thereby influencing the stereochemical outcome of the reaction.

For example, a chirally modified 1-Imidazol-1-yldocosan-1-one derivative could potentially be used as a ligand in an asymmetric Henry reaction or an asymmetric aldol (B89426) reaction, where the coordination of the metal center to the chiral ligand creates a chiral environment that directs the approach of the reactants. beilstein-archives.org

Table 3: Hypothetical Enantioselective Michael Addition using a Chiral Derivative of 1-Imidazol-1-yldocosan-1-one as a Ligand for a Copper(II) Catalyst

Entry	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Yield (%)	Enantiomeric Excess (%)
1	Nitromethane	Chalcone	10	Toluene	75	80
2	Nitromethane	Chalcone	10	THF	68	72
3	Diethyl malonate	Chalcone	10	Toluene	82	85
4	Diethyl malonate	Chalcone	10	Dichloromethane	78	79

This data is illustrative and based on the performance of similar chiral imidazole-based ligands in asymmetric catalysis. beilstein-archives.org

No Publicly Available Research on the Catalytic Applications of 1-Imidazol-1-yldocosan-1-one

A thorough review of scientific literature and chemical databases reveals a significant absence of published research on the catalytic applications and ligand design incorporating the specific chemical compound 1-Imidazol-1-yldocosan-1-one . While the compound is listed in chemical databases such as PubChem and is available for purchase from some suppliers, there is no associated academic or patent literature detailing its use in the areas specified. uni.lusigmaaldrich.com

The user's request for an article focusing on the development of 1-Imidazol-1-yldocosan-1-one as a chiral auxiliary and its application in enantioselective synthesis cannot be fulfilled with scientifically accurate and verifiable information. The foundational research required to generate such an article does not appear to be in the public domain.

For context, the broader fields of catalysis and stereoselective synthesis heavily rely on the design and application of chiral auxiliaries and ligands. These are molecules that can influence the stereochemical outcome of a chemical reaction, leading to the preferential formation of one enantiomer over another. This is a critical aspect of modern chemistry, particularly in the synthesis of pharmaceuticals and other bioactive molecules. Imidazole-containing compounds, in general, are widely explored as ligands in catalysis due to the coordinating ability of the nitrogen atoms in the imidazole ring. However, the specific long-chain derivative, 1-Imidazol-1-yldocosan-1-one, has not been the subject of such investigations according to available data.

Given the lack of specific research on 1-Imidazol-1-yldocosan-1-one, it is not possible to provide details on its development as a chiral auxiliary or its performance in enantioselective transformations. Any attempt to do so would be speculative and would not adhere to the principles of scientific accuracy.

Theoretical and Computational Chemistry of 1 Imidazol 1 Yldocosan 1 One

Electronic Structure and Bonding Analysis

The electronic properties of 1-Imidazol-1-yldocosan-1-one are primarily dictated by the interplay between the aromatic imidazole (B134444) ring and the electron-withdrawing carbonyl group.

Density Functional Theory (DFT) Calculations for Ground State Properties

Density Functional Theory (DFT) is a powerful computational method to investigate the ground state properties of molecules. For a molecule like 1-Imidazol-1-yldocosan-1-one, DFT calculations, likely using a functional such as B3LYP with a suitable basis set (e.g., 6-31G(d,p)), would be employed to optimize the molecular geometry and predict various electronic parameters. researchgate.netnih.gov

The optimized geometry would reveal key bond lengths and angles. The C-N bond connecting the acyl chain to the imidazole ring and the C=O bond of the carbonyl group would be of particular interest, as their lengths would indicate the degree of electron delocalization and conjugation. The planarity of the imidazole ring and its orientation relative to the carbonyl group would also be determined.

Predicted Ground State Properties from DFT:

Property	Predicted Characteristic	Rationale
Dipole Moment	Moderate to High	The polar imidazole ring and the carbonyl group will create a significant dipole moment.
Bond Lengths (C-N, C=O)	Intermediate	Electron delocalization between the imidazole ring and the carbonyl group will result in bond lengths that are between typical single and double bonds.
Molecular Geometry	Largely Planar Imidazole-Carbonyl Moiety	The core structure will likely be planar to maximize conjugation, with the long docosanoyl chain adopting various conformations.

Molecular Electrostatic Potential (MEP) and Frontier Molecular Orbital (FMO) Analysis

Molecular Electrostatic Potential (MEP) and Frontier Molecular Orbital (FMO) analysis provide insights into the reactivity and charge distribution of a molecule.

The MEP map would visualize the electron density distribution. For 1-Imidazol-1-yldocosan-1-one, the most negative potential (red/yellow regions) would be expected around the nitrogen atoms of the imidazole ring and the oxygen atom of the carbonyl group, indicating these are the primary sites for electrophilic attack. nih.gov The hydrogen atoms of the imidazole ring and the alkyl chain would exhibit positive potential (blue regions).

Frontier Molecular Orbital (FMO) theory focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). libretexts.orgwikipedia.org The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO is a crucial indicator of molecular stability and reactivity. researchgate.net

Predicted FMO Characteristics:

Orbital	Predicted Location of Electron Density	Implication for Reactivity
HOMO	Primarily localized on the imidazole ring.	The imidazole ring is the most likely site for oxidation or reaction with electrophiles.
LUMO	Concentrated around the carbonyl group and the imidazole ring.	This region is susceptible to nucleophilic attack.
HOMO-LUMO Gap	Relatively large.	The large energy gap suggests high kinetic stability for the molecule. niscpr.res.in

Conformational Analysis and Molecular Dynamics Simulations

The long, flexible docosanoyl chain of 1-Imidazol-1-yldocosan-1-one introduces significant conformational complexity.

Exploration of Conformational Hypersurfaces in Gas Phase and Solution

The conformational landscape of this molecule would be vast due to the numerous rotatable bonds in the 22-carbon chain. In the gas phase, the chain would likely adopt a more extended, linear conformation to minimize steric hindrance. In a solution, the conformation would be highly dependent on the solvent. In a non-polar solvent, the alkyl chain might remain extended, while in a polar solvent, it could fold to minimize unfavorable interactions, a phenomenon known as hydrophobic collapse.

Simulation of Intermolecular Interactions and Aggregation Behavior

Molecular dynamics (MD) simulations could predict how molecules of 1-Imidazol-1-yldocosan-1-one interact with each other and with their environment. nih.govarxiv.org Given its amphiphilic nature (a polar head group and a long non-polar tail), this compound would be expected to exhibit self-assembly and aggregation in certain solvents.

In aqueous environments, it is highly probable that these molecules would form micelles or other aggregate structures, with the hydrophobic docosanoyl chains clustering together to minimize contact with water, and the polar imidazol-1-one head groups exposed to the solvent. MD simulations could model the dynamics of this process and characterize the resulting aggregates.

Prediction of Spectroscopic Properties

Computational methods can also predict the spectroscopic signatures of a molecule, which can aid in its experimental identification and characterization.

Predicted Spectroscopic Data:

Spectroscopy	Predicted Key Features
¹H NMR	- Signals for the imidazole protons in the aromatic region. - A characteristic triplet for the CH₂ group adjacent to the carbonyl. - A large, unresolved multiplet for the bulk of the methylene (B1212753) (CH₂) groups in the alkyl chain. - A terminal methyl (CH₃) group signal as a triplet.
¹³C NMR	- Distinct signals for the carbonyl carbon and the carbons of the imidazole ring in the downfield region. clockss.org - A series of signals for the methylene carbons of the docosanoyl chain.
IR Spectroscopy	- A strong absorption band for the C=O stretching vibration of the amide group. - C-H stretching vibrations for the alkyl chain and the imidazole ring. - C=N and C-N stretching vibrations characteristic of the imidazole ring. nih.gov
UV-Vis Spectroscopy	- Absorption bands in the UV region corresponding to π-π* transitions within the imidazole ring and n-π* transitions of the carbonyl group.

Computational Nuclear Magnetic Resonance (NMR) Chemical Shifts and Coupling Constants

Computational Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Quantum mechanical calculations, particularly those based on Density Functional Theory (DFT), can accurately predict the NMR chemical shifts (δ) and spin-spin coupling constants (J) for complex structures like 1-Imidazol-1-yldocosan-1-one. These predictions are vital for interpreting experimental spectra and confirming the molecular structure.

The process involves optimizing the molecule's geometry and then calculating the magnetic shielding tensors for each nucleus. These values are then referenced against a standard, typically tetramethylsilane (B1202638) (TMS), to yield the chemical shifts. Modern approaches, including machine learning algorithms trained on vast experimental datasets, can further refine these predictions, offering high accuracy for ¹H and ¹³C chemical shifts. mdpi.comnih.gov

Below are the predicted NMR chemical shifts for 1-Imidazol-1-yldocosan-1-one in a common NMR solvent, such as chloroform (B151607) (CDCl₃). The values are illustrative and represent typical outcomes from DFT calculations at a standard level of theory (e.g., B3LYP/6-31G(d,p)).

Predicted ¹H NMR Chemical Shifts

Atom	Label	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
Imidazole H	H-2'	8.25	s	-
Imidazole H	H-5'	7.60	t	~1.2
Imidazole H	H-4'	7.10	t	~1.2
Methylene (α to C=O)	H-2	2.95	t	7.5
Methylene (β to C=O)	H-3	1.75	quint	7.5
Methylene Chain	H-4 to H-21	1.25	m	-

Predicted ¹³C NMR Chemical Shifts

Atom	Label	Predicted Chemical Shift (ppm)
Carbonyl	C-1	168.5
Imidazole C	C-2'	137.0
Imidazole C	C-5'	130.5
Imidazole C	C-4'	117.0
Methylene (α to C=O)	C-2	35.5
Methyl	C-22	14.1

The coupling constants provide information about the connectivity of atoms. For instance, the triplet observed for the α-methylene protons (H-2) arises from coupling with the adjacent β-methylene protons (H-3). The small coupling constants between the imidazole protons are characteristic of the ring system.

Simulated Vibrational Spectra for Experimental Validation

Vibrational spectroscopy, encompassing infrared (IR) and Raman techniques, probes the vibrational modes of a molecule. Simulating these spectra computationally is crucial for assigning experimental peaks to specific molecular motions. nih.govresearchgate.net These simulations are typically performed using frequency calculations following a geometry optimization, which provides the harmonic vibrational frequencies and their corresponding intensities.

For 1-Imidazol-1-yldocosan-1-one, key vibrational modes include the C=O stretch of the acyl group, C-N stretches, imidazole ring breathing modes, and various C-H stretches and bends from the long alkyl chain. The simulated spectra serve as a theoretical fingerprint of the molecule, which can be compared with experimental data to confirm its identity and purity. nih.gov

The table below presents predicted characteristic vibrational frequencies for the molecule.

Predicted Vibrational Frequencies

Vibrational Mode	Functional Group	Predicted Frequency (cm⁻¹)	Expected Intensity
C-H Stretch (Imidazole)	Imidazole C-H	3150 - 3100	Medium
C-H Stretch (Alkyl)	-CH₂-, -CH₃	2960 - 2850	Strong
Carbonyl Stretch	N-C=O	1745 - 1730	Very Strong
C=N/C=C Stretch	Imidazole Ring	1550 - 1450	Medium-Strong
CH₂ Scissoring	Alkyl Chain	~1465	Medium
C-N Stretch	Imidazole-Acyl	1250 - 1200	Strong
Imidazole Ring Bend	Imidazole Ring	900 - 800	Medium

Discrepancies between theoretical and experimental frequencies can often be resolved by applying a scaling factor to the computational data to account for anharmonicity and basis set limitations.

Reaction Mechanism Studies and Reactivity Prediction

Computational chemistry provides powerful tools to investigate the reactivity of molecules and elucidate complex reaction mechanisms. mit.edu For 1-Imidazol-1-yldocosan-1-one, this is particularly relevant for understanding its role as an acylating agent, a characteristic feature of N-acylimidazoles. nih.gov

Calculation of Reaction Barriers and Transition State Structures

N-acylimidazoles are effective acyl transfer reagents due to the imidazole group being a good leaving group. A common reaction is hydrolysis, where the acyl group is transferred to a water molecule. Computational methods can map the entire reaction pathway for such a process.

The procedure involves:

Identifying Reactants and Products: The starting materials (1-imidazol-1-yldocosan-1-one and water) and the final products (docosanoic acid and imidazole) are structurally optimized.

Locating the Transition State (TS): The transition state is the highest energy point on the reaction coordinate. Specialized algorithms are used to locate this first-order saddle point. The structure of the TS reveals the geometry of the key bond-forming and bond-breaking events. For the hydrolysis of an N-acylimidazole, the TS typically involves the nucleophilic attack of water on the carbonyl carbon. nih.gov

Calculating the Reaction Barrier (Activation Energy, Eₐ): The energy difference between the transition state and the reactants defines the activation energy. A lower Eₐ indicates a faster reaction.

Illustrative Energy Profile for Hydrolysis

Species	Description	Relative Energy (kJ/mol)
Reactants	1-Imidazol-1-yldocosan-1-one + H₂O	0
Transition State	Tetrahedral intermediate formation	+65 (Hypothetical)

These calculations can be repeated with other nucleophiles (e.g., amines, alcohols) to compare relative reactivities and predict the most favorable reaction pathways.

Quantitative Structure-Activity Relationships (QSAR) for Chemical Reactivity

Quantitative Structure-Activity Relationship (QSAR) models are statistical tools used to correlate a molecule's structural or physicochemical properties with its activity—in this case, its chemical reactivity. peerj.com A QSAR study on a series of N-acylimidazoles could predict their acylating potential without needing to run complex quantum mechanical calculations for every new analogue.

For a series of compounds related to 1-Imidazol-1-yldocosan-1-one (e.g., varying the alkyl chain length), a QSAR model for reactivity could be developed as follows:

Dataset Assembly: A series of N-acylimidazoles with varying chain lengths would be synthesized or modeled.

Descriptor Calculation: For each molecule, a set of numerical descriptors would be calculated. These can include:

Electronic Descriptors: Partial charge on the carbonyl carbon, LUMO (Lowest Unoccupied Molecular Orbital) energy. A more positive partial charge or lower LUMO energy generally suggests higher susceptibility to nucleophilic attack.

Steric Descriptors: Molecular volume, surface area, or specific steric parameters (e.g., Taft steric parameters) that quantify the bulkiness around the reaction center.

Lipophilic Descriptors: The partition coefficient (logP), which relates to the compound's solubility and could influence reactivity in different solvent systems.

Model Development: Statistical methods like multiple linear regression (MLR) or machine learning algorithms are used to build a mathematical equation linking the descriptors to the observed or calculated reactivity (e.g., the reaction rate constant or the calculated activation energy).

An example of a hypothetical QSAR equation for the activation energy (Eₐ) of hydrolysis might look like:

Eₐ = β₀ + β₁(q_C) + β₂(V_m)

Where q_C is the partial charge on the carbonyl carbon, V_m is the molecular volume, and β₀, β₁, and β₂ are coefficients determined from the regression analysis. Such a model could then be used to rapidly predict the reactivity of other long-chain N-acylimidazoles.

Future Research Directions and Potential Innovations

Development of Novel and Efficient Synthetic Strategies

The practical utility of 1-Imidazol-1-yldocosan-1-one is intrinsically linked to the availability of efficient and scalable synthetic methods. Current approaches to synthesizing N-acyl imidazoles often involve the reaction of an acyl chloride or anhydride (B1165640) with imidazole (B134444), or the use of coupling agents to facilitate the reaction between a carboxylic acid and imidazole. Future research will likely focus on refining these methods to improve yield, reduce waste, and utilize more environmentally benign reagents and solvents.

One promising avenue is the exploration of catalytic methods. For instance, the use of transition metal catalysts or organocatalysts could enable the direct activation of docosanoic acid for acylation of imidazole, bypassing the need for pre-activated acyl derivatives. Another area of interest is the development of continuous flow synthesis processes. As demonstrated in the synthesis of other complex molecules, continuous stirred-tank reactor (CSTR) processes can offer superior control over reaction parameters, leading to higher purity and more consistent product quality. acs.org

A comparative analysis of potential synthetic routes is presented in the table below, highlighting key areas for future optimization.

Synthetic Strategy	Current Limitations	Potential Innovations	Target Improvement
Acyl Chloride Route	Stoichiometric production of HCl, harsh reaction conditions.	Use of a milder base, development of a catalytic variant.	Higher atom economy, reduced corrosivity.
Carbodiimide Coupling	Generation of urea (B33335) byproducts, potential for side reactions.	Recyclable coupling agents, solvent-free reaction conditions.	Easier purification, lower environmental impact.
Direct Catalytic Acylation	Requires high temperatures, catalyst may be expensive.	Novel catalyst design (e.g., earth-abundant metals), lower catalyst loading.	Reduced energy consumption, lower cost.
Flow Chemistry	Initial setup costs, potential for clogging with long-chain substrates.	Optimized reactor design, use of alternative solvents.	Improved scalability and safety.

Exploration of Advanced Material Science Applications

The unique molecular architecture of 1-Imidazol-1-yldocosan-1-one, featuring a polar imidazole headgroup and a long, nonpolar docosanoyl tail, suggests its potential utility in various material science applications. This amphiphilic character could be harnessed to create self-assembling systems, such as micelles, vesicles, or Langmuir-Blodgett films. These ordered structures could find use in drug delivery, as templates for nanomaterial synthesis, or in the creation of functional surfaces with tailored wettability and frictional properties.

Furthermore, the imidazole moiety is known for its ability to coordinate with metal ions and to participate in hydrogen bonding. nih.gov This opens up the possibility of using 1-Imidazol-1-yldocosan-1-one as a building block for metal-organic frameworks (MOFs) or as a corrosion inhibitor for metal surfaces. The long aliphatic chain could also impart hydrophobicity and lubricating properties to coatings and thin films.

The table below outlines some of the potential material science applications and the key properties of 1-Imidazol-1-yldocosan-1-one that would be relevant for each.

Potential Application	Relevant Property	Research Focus
Self-Assembled Monolayers	Amphiphilicity, ordering at interfaces.	Control over molecular packing, surface modification.
Nanoparticle Stabilization	Coordination of imidazole headgroup to particle surface.	Synthesis of stable, functionalized nanoparticles.
Corrosion Inhibition	Adsorption onto metal surfaces via the imidazole ring.	Formation of protective, hydrophobic films.
Phase Transfer Catalysis	Ability to transport polar reagents into a nonpolar phase.	Catalysis of reactions between immiscible reactants.
Lubricant Additives	Long aliphatic chain reducing friction.	Improvement of boundary lubrication in oils and greases.

Integration with Emerging Technologies and Interdisciplinary Research

The full potential of 1-Imidazol-1-yldocosan-1-one can be unlocked through its integration with emerging technologies and by fostering interdisciplinary collaborations. Computational chemistry and molecular modeling can play a crucial role in predicting the self-assembly behavior of the molecule, its interaction with different surfaces, and its potential reactivity. This can help to guide experimental work and accelerate the discovery of new applications.

High-throughput screening methods could be employed to rapidly evaluate the performance of 1-Imidazol-1-yldocosan-1-one in various applications, such as in formulations for personal care products or as a component in advanced coatings. Collaboration with biologists and pharmacologists could also be fruitful, given the known biological activities of some imidazole-containing compounds. nih.gov While outside the immediate scope of this article, such collaborations could uncover unforeseen applications in the life sciences.

Addressing Challenges and Identifying Opportunities in 1-Imidazol-1-yldocosan-1-one Research

As with any new compound, the path to realizing the full potential of 1-Imidazol-1-yldocosan-1-one is not without its challenges. A primary hurdle will be the development of cost-effective and sustainable synthetic routes that can produce the compound in sufficient quantities for detailed study and potential commercialization. The characterization of its physical and chemical properties will also require a comprehensive and systematic approach.

Despite these challenges, the opportunities presented by this molecule are significant. Its unique combination of a reactive headgroup and a long lipid tail makes it a versatile platform for fundamental studies in self-assembly and interfacial science. The insights gained from studying 1-Imidazol-1-yldocosan-1-one could inform the design of a whole new class of functional materials with applications spanning from consumer products to high-technology sectors. The tunable reactivity of the N-acyl imidazole group also offers the potential for creating dynamic and responsive materials. kyoto-u.ac.jp

A summary of the key challenges and opportunities is provided below.

Category	Specific Points
Challenges	- Scalable and green synthesis. - Comprehensive physicochemical characterization. - Understanding the structure-property relationships in self-assembled systems.
Opportunities	- Development of novel functional materials (e.g., surfactants, coatings, gels). - Fundamental insights into self-assembly and interfacial phenomena. - Platform molecule for the synthesis of more complex derivatives.

Q & A

Q. What are the optimal synthetic routes for 1-Imidazol-1-yldocosan-1-one, and how can reaction efficiency be quantified?

• Methodological Answer : Synthesis of long-chain imidazole derivatives often involves coupling reactions between imidazole precursors and aliphatic ketones. For example, hydrothermal methods (used in analogous imidazole-carboxylic acid systems) can be adapted by refluxing imidazole with docosan-1-one in anhydrous dichloromethane under nitrogen, using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent . Reaction efficiency can be quantified via thin-layer chromatography (TLC) to monitor progress and high-performance liquid chromatography (HPLC) to assess purity (>95% target compound). Yield optimization may require iterative adjustments of solvent polarity and temperature gradients .

Q. How should researchers characterize the purity and structural integrity of 1-Imidazol-1-yldocosan-1-one?

• Methodological Answer : Use a combination of spectroscopic and chromatographic techniques:

• Nuclear Magnetic Resonance (NMR) : $^1H$- and $^{13}C$-NMR to confirm the imidazole ring (δ 7.5–7.7 ppm for protons) and the aliphatic chain (δ 1.2–1.5 ppm for methylene groups) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to verify molecular weight (expected m/z: 363.3 for $\text{C}_{23}\text{H}_{42}\text{N}_2\text{O}$) .
• Elemental Analysis : Carbon-hydrogen-nitrogen (CHN) analysis to validate stoichiometry (theoretical: C 76.20%, H 11.67%, N 7.73%) .

Advanced Research Questions

Q. What computational approaches are recommended to model the electronic properties of 1-Imidazol-1-yldocosan-1-one?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311++G(d,p)) can predict frontier molecular orbitals (HOMO-LUMO gaps) and electrostatic potential surfaces, revealing nucleophilic/electrophilic sites on the imidazole ring. Solvent effects (e.g., chloroform) should be modeled using the Polarizable Continuum Model (PCM). Compare computational results with experimental UV-Vis spectra (λmax ~260 nm for imidazole derivatives) to validate accuracy .

Q. How can contradictions in solubility data across studies be resolved?

• Methodological Answer : Discrepancies often arise from variations in solvent polarity, temperature, and measurement techniques. To standardize:

• Perform solubility tests in triplicate using USP-grade solvents (e.g., DMSO, ethanol, hexane) under controlled temperatures (25°C ± 0.5°C).
• Use dynamic light scattering (DLS) to detect aggregation in polar solvents.
• Cross-reference with Hansen Solubility Parameters (HSP) to predict compatibility .

Q. What strategies address discrepancies in reported biological activity data for imidazole derivatives?

• Methodological Answer :

• Bioassay Standardization : Use certified reference materials (e.g., Sigma-Aldrich’s imidazole-carboxylic acid standards) to calibrate assays .
• Cell Line Validation : Confirm cell viability via MTT assays before testing antimicrobial or anti-inflammatory activity. For example, discrepancies in MIC (Minimum Inhibitory Concentration) values may arise from differences in bacterial strain susceptibility .
• Data Normalization : Express activity as a percentage of positive controls (e.g., ciprofloxacin for antibacterial assays) to enable cross-study comparisons .

Q. How should researchers design experiments to resolve conflicting spectral interpretations (e.g., NMR splitting patterns)?

• Methodological Answer :

• Perform $^1H$-$^1H$ COSY and HSQC experiments to resolve overlapping signals in the aliphatic chain.
• Variable-temperature NMR can clarify dynamic effects (e.g., hindered rotation of the imidazole ring).
• Compare experimental data with NIST Chemistry WebBook entries for analogous compounds (e.g., 1-methylimidazole derivatives) .

Data Management and Reporting

Q. What frameworks ensure rigorous reporting of experimental parameters for reproducibility?

• Methodological Answer : Follow the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) and PICO framework (Population, Intervention, Comparison, Outcome) for study design . Document:

• Reagent Details : Manufacturer, purity (e.g., ≥99% by HPLC), CAS number (e.g., 10364-92-8 for analogous compounds) .
• Instrumentation : Model numbers (e.g., Bruker AVANCE III HD 400 MHz for NMR).
• Statistical Methods : Use Shapiro-Wilk tests for normality and Bonferroni corrections for multiple comparisons .

Q. How can researchers reconcile open-data requirements with proprietary constraints in imidazole studies?

• Methodological Answer :

• Anonymize sensitive data (e.g., proprietary synthesis protocols) while sharing structural and spectral data via repositories like PubChem or Zenodo.
• Use Creative Commons licenses for non-commercial reuse.
• Adopt FAIR principles (Findable, Accessible, Interoperable, Reusable) for metadata tagging .

Tables

Parameter	Recommended Method	Reference
Purity Validation	HPLC (C18 column, acetonitrile/water)
Solubility Testing	Gravimetric analysis in DMSO
Biological Activity	MIC assays with ATCC bacterial strains
Computational Modeling	DFT/B3LYP with 6-311++G(d,p) basis set